5-(5-Bromo-pyridin-2-yl)-3-methyl-isoxazole-4-carboxylic acid methyl ester

Catalog No.
S6612688
CAS No.
2703752-82-1
M.F
C11H9BrN2O3
M. Wt
297.10 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(5-Bromo-pyridin-2-yl)-3-methyl-isoxazole-4-carb...

CAS Number

2703752-82-1

Product Name

5-(5-Bromo-pyridin-2-yl)-3-methyl-isoxazole-4-carboxylic acid methyl ester

IUPAC Name

methyl 5-(5-bromopyridin-2-yl)-3-methyl-1,2-oxazole-4-carboxylate

Molecular Formula

C11H9BrN2O3

Molecular Weight

297.10 g/mol

InChI

InChI=1S/C11H9BrN2O3/c1-6-9(11(15)16-2)10(17-14-6)8-4-3-7(12)5-13-8/h3-5H,1-2H3

InChI Key

LNOGJOMXHHWMDC-UHFFFAOYSA-N

SMILES

CC1=NOC(=C1C(=O)OC)C2=NC=C(C=C2)Br

Canonical SMILES

CC1=NOC(=C1C(=O)OC)C2=NC=C(C=C2)Br

There are several reasons for this:

  • Relatively New Compound: Scientific literature searches using CAS Registry: ) for the CAS number (1299607-70-7) indicate this compound is not extensively studied.
  • Research Not Publicly Available: Some research may be unpublished or part of ongoing investigations not yet shared in the scientific community.

Potential Research Areas

Based on the structure of the molecule, some potential research areas for 5-(5-Bromo-pyridin-2-yl)-3-methyl-isoxazole-4-carboxylic acid methyl ester (95%) include:

  • Medicinal Chemistry: The isoxazole ring and pyridine group are present in various bioactive molecules. Research could explore the molecule's potential as a lead compound for drug discovery targeting specific diseases.
  • Material Science: The molecule's properties might be of interest for material science applications due to the presence of the heterocyclic rings.

XLogP3

1.9

Hydrogen Bond Acceptor Count

5

Exact Mass

295.97965 g/mol

Monoisotopic Mass

295.97965 g/mol

Heavy Atom Count

17

Dates

Last modified: 11-23-2023

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